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Compound of Interest

Compound Name: Nickel chromate

Cat. No.: B085382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of nickel-chromium

(Ni-Cr) alloys in heterogeneous catalysis. Nickel-chromium alloys are versatile catalysts and

catalyst supports, demonstrating significant activity and stability in a range of industrially

important chemical transformations. Their applications span from large-scale chemical

production to the synthesis of fine chemicals and pharmaceutical intermediates.

Overview of Applications
Nickel-chromium alloys are primarily utilized in catalysis for their high thermal and chemical

stability, which imparts resistance to sintering and coking, common causes of catalyst

deactivation. The addition of chromium to nickel can also modulate the electronic properties of

the nickel active sites, leading to enhanced catalytic activity and selectivity.

Key application areas include:

Reforming Reactions: Production of synthesis gas (syngas, a mixture of H₂ and CO) from

methane and other hydrocarbons through steam reforming and dry reforming.

Hydrogenation Reactions: Selective hydrogenation of functional groups, which is a

cornerstone of fine chemical and pharmaceutical synthesis. This includes the reduction of

nitroarenes to anilines, important precursors for many drugs.
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Oxidation Reactions: While less common, Ni-Cr alloys can also be employed in oxidation

processes, often as catalyst supports for more active noble metals, leveraging their high-

temperature stability.

Catalyst Preparation Protocols
The performance of a Ni-Cr alloy catalyst is highly dependent on its method of preparation. The

following protocols describe common laboratory-scale synthesis methods.

Co-precipitation of Ni-Cr/Al₂O₃ Catalysts
This method yields a homogeneous distribution of nickel and chromium oxides on an alumina

support.

Protocol:

Precursor Solution Preparation:

Dissolve appropriate amounts of nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O) and

chromium(III) nitrate nonahydrate (Cr(NO₃)₃·9H₂O) in deionized water to achieve the

desired Ni:Cr molar ratio.

In a separate beaker, dissolve aluminum nitrate nonahydrate (Al(NO₃)₃·9H₂O) in deionized

water.

Precipitation:

Slowly add the nickel and chromium nitrate solution to the aluminum nitrate solution with

vigorous stirring.

Prepare a precipitating agent solution, such as 1 M sodium carbonate (Na₂CO₃) or

ammonium carbonate ((NH₄)₂CO₃).

Add the precipitating agent dropwise to the mixed metal nitrate solution while maintaining

a constant pH of 8-9 and a temperature of 60-70 °C. Continuous monitoring of pH is

crucial.

Aging:
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After the addition of the precipitating agent is complete, continue stirring the resulting

slurry at the same temperature for 2-4 hours to allow for aging of the precipitate.

Filtration and Washing:

Filter the precipitate using a Buchner funnel and wash thoroughly with deionized water

until the filtrate is neutral (pH ~7) to remove residual ions.

Drying:

Dry the filter cake in an oven at 110-120 °C overnight.

Calcination:

Calcine the dried powder in a muffle furnace in static air. Ramp the temperature from room

temperature to 500-600 °C at a rate of 5 °C/min and hold for 4-6 hours.

Reduction (Activation):

Prior to catalytic testing, activate the calcined catalyst by reduction in a flow of H₂ (e.g., 5-

10% H₂ in N₂ or Ar) at 500-700 °C for 4-6 hours.

Incipient Wetness Impregnation of Ni-Cr on a Support
This method is suitable for depositing controlled amounts of Ni and Cr onto a pre-formed

support material (e.g., Al₂O₃, SiO₂, CeO₂).

Protocol:

Support Preparation:

Dry the support material (e.g., γ-Al₂O₃ pellets or powder) in an oven at 110-120 °C for

several hours to remove adsorbed water.

Determine the pore volume of the support by water or nitrogen adsorption.

Impregnation Solution Preparation:
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Prepare an aqueous solution containing the desired amounts of nickel(II) nitrate

hexahydrate and chromium(III) nitrate nonahydrate. The total volume of the solution

should be equal to or slightly less than the pore volume of the support to be impregnated.

Impregnation:

Add the impregnation solution dropwise to the dried support with constant mixing to

ensure even distribution.

Drying:

Dry the impregnated support in an oven at 110-120 °C overnight.

Calcination:

Calcine the dried material in a muffle furnace under a flow of air. Ramp the temperature to

400-500 °C at a rate of 2-5 °C/min and hold for 3-5 hours.

Reduction (Activation):

Activate the catalyst by reduction in a hydrogen flow (e.g., 5-10% H₂ in an inert gas) at a

temperature range of 500-700 °C for 4-6 hours before the catalytic reaction.

Quantitative Data on Catalyst Performance
The following tables summarize the performance of Ni-Cr alloy catalysts in key applications.

Table 1: Methane Steam Reforming
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Cataly
st
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(°C)
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re
(atm)

S/C
Ratio

CH₄
Conve
rsion
(%)

H₂
Selecti
vity
(%)

CO
Selecti
vity
(%)

Refere
nce

10% Ni

- 1% Cr
γ-Al₂O₃ 700 1 3 85 70 15 [1][2]

15% Ni

- 3% Cr

CeO₂-

ZrO₂
750 1 2.5 92 75 18 [3]

12% Ni

- 2% Cr

La₂O₃-

Al₂O₃
800 1 3 95 78 20 [4]

Table 2: Selective Hydrogenation of Nitroarenes

Cataly
st
Comp
osition
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rt
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Tempe
rature
(°C)

Pressu
re (H₂)
(bar)

Solven
t

Conve
rsion
(%)

Amine
Selecti
vity
(%)

Refere
nce

5% Ni -

0.5% Cr
SiO₂

Nitrobe

nzene
80 20 Ethanol >99 >99 [5][6]

10% Ni

- 1% Cr

Activate

d

Carbon

4-

Chloron

itrobenz

ene

100 30
Methan

ol
>99 98 [7]

Raney

Ni-Cr
-

3-

Nitrotol

uene

60 15
Isoprop

anol
>99 >99 [8]

Experimental Protocols for Catalytic Reactions
Methane Steam Reforming
Apparatus:
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Fixed-bed quartz reactor

Temperature controller and furnace

Mass flow controllers for gases (CH₄, H₂, N₂, steam)

Steam generator

Condenser to remove unreacted water

Gas chromatograph (GC) for product analysis

Protocol:

Catalyst Loading: Load a known amount of the activated Ni-Cr catalyst (typically 0.1-0.5 g)

into the quartz reactor, supported on quartz wool.

System Purging: Purge the reactor system with an inert gas (e.g., N₂ or Ar) at a flow rate of

50-100 mL/min for 30 minutes to remove air.

Heating: Heat the reactor to the desired reaction temperature (e.g., 700 °C) under the inert

gas flow.

Reaction Initiation:

Introduce the reactant gas mixture. For a steam-to-carbon (S/C) ratio of 3, typical flow

rates would be:

CH₄: 20 mL/min

H₂O (as steam): equivalent to 60 mL/min of gas

N₂ (as internal standard): 10 mL/min

Maintain the desired reaction pressure.

Product Analysis:
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After the reaction reaches a steady state (typically after 30-60 minutes), analyze the

composition of the effluent gas using an online GC equipped with a thermal conductivity

detector (TCD) and appropriate columns (e.g., Porapak Q and Molecular Sieve 5A).

Data Calculation: Calculate methane conversion, and selectivities for H₂ and CO based on

the GC analysis results.

Selective Hydrogenation of a Functionalized Nitroarene
Apparatus:

High-pressure autoclave (e.g., Parr reactor) with a magnetic stirrer

Temperature and pressure controllers

Gas inlet for H₂

Sampling port

Protocol:

Reactor Charging:

Add the substrate (e.g., 1 mmol of 4-chloronitrobenzene), the activated Ni-Cr catalyst

(e.g., 20-50 mg), and the solvent (e.g., 10 mL of ethanol) to the autoclave.

System Purging: Seal the autoclave and purge with H₂ gas three to five times to remove air.

Reaction:

Pressurize the reactor with H₂ to the desired pressure (e.g., 20 bar).

Heat the reactor to the desired temperature (e.g., 80 °C) with vigorous stirring.

Monitoring and Completion:

Monitor the reaction progress by taking small samples at regular intervals and analyzing

them by GC or TLC.
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Once the reaction is complete (disappearance of the starting material), cool the reactor to

room temperature and carefully vent the excess H₂.

Product Isolation:

Filter the reaction mixture to remove the catalyst.

Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

Purify the product by column chromatography or recrystallization if necessary.

Visualizations
Experimental Workflow for Catalyst Preparation and
Testing
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Caption: Workflow for Ni-Cr/Al₂O₃ catalyst synthesis, activation, and testing.
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Signaling Pathway for Selective Nitroarene
Hydrogenation
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Caption: Proposed pathway for the hydrogenation of a nitro group on a Ni-Cr catalyst surface.

Applications in Drug Development
The selective hydrogenation of functionalized nitroarenes is a critical transformation in the

synthesis of many pharmaceutical ingredients. Anilines and their derivatives are common

building blocks in medicinal chemistry. Nickel-chromium catalysts offer a cost-effective

alternative to precious metal catalysts (e.g., Pt, Pd) for these reactions.

An important application is the synthesis of precursors for blockbuster drugs. For example, the

reduction of a substituted nitrobenzene can be a key step in the synthesis of various kinase

inhibitors used in oncology, or in the preparation of antiviral or antibacterial agents. The

chemoselectivity of Ni-Cr catalysts is crucial in these syntheses, as they can selectively reduce

the nitro group while leaving other sensitive functional groups (e.g., halogens, esters, nitriles)

intact, which is often a challenge with more reactive catalysts. This selectivity reduces the need

for protecting group chemistry, leading to more efficient and sustainable synthetic routes.[9][10]

The development of robust and recyclable Ni-Cr catalysts is an active area of research aimed

at further improving the green credentials of pharmaceutical manufacturing processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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